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Compound of Interest

Compound Name: Diethyl pimelate

Cat. No.: B1583745

Diethyl Pimelate: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties and structure of
diethyl pimelate, a key organic compound with applications in various scientific fields. The
information is presented to support research and development activities, offering concise data
and structural visualizations.

Core Chemical Properties

Diethyl pimelate is a colorless liquid with a fruity odor.[1] It is the diethyl ester of pimelic acid.
Key quantitative properties are summarized in the table below for easy reference and
comparison.
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Property Value Source(s)

Molecular Formula C11H2004 [21[31[41[5]

Molecular Weight 216.27 g/mol [11[2][3]

IUPAC Name diethyl heptanedioate [2]

CAS Number 2050-20-6 [2][4]1[5][6]

SMILES CCOC(=0)Ccccecece(=o0)ocec [7]

Melting Point -24 °C [61[7]
267.6 °C at 760 mmHg149 °C

Boiling Point at 18 Torr192-194 °C at 100 [3161[7]
mmHg

. 0.9928 g/cm3 at 20 °C0.996
Density [3161[7]

g/cm30.994 g/mL at 25 °C

Refractive Index

n20/D 1.430 (lit.)

[3]7]

Solubility

1.97 g/L in water (slightly

soluble)

[1](7]

Flash Point

117.4 °C93 °C (lit.)

[7](8]

Vapor Pressure

0.0081 mmHg at 25°C

[7]

LogP 2.06310 [7]
Hydrogen Bond Acceptor

4 [11[7]
Count
Rotatable Bond Count 10 [11[7]

Chemical Structure

The structure of diethyl pimelate consists of a seven-carbon dicarboxylic acid backbone

(pimelic acid) where the carboxylic acid groups at positions 1 and 7 are esterified with ethanol.

Caption: 2D chemical structure of diethyl pimelate.
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Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of diethyl pimelate is not
readily available in the surveyed literature, its synthesis would typically be achieved through the
Fischer esterification of pimelic acid with an excess of ethanol in the presence of a strong acid
catalyst, such as sulfuric acid. The reaction mixture is usually heated to drive the equilibrium
towards the formation of the ester. Purification is then carried out, often by distillation under
reduced pressure.

Safety and Handling

Diethyl pimelate is considered a combustible liquid and may cause skin and serious eye
irritation.[2] It may also cause respiratory irritation.[2] Proper personal protective equipment
(PPE), including safety goggles, chemical-resistant gloves, and appropriate respiratory
protection, should be worn when handling this compound.[8][9] Work should be conducted in a
well-ventilated area, and the substance should be stored in a cool, dry place away from
sources of ignition.[8][9] In case of contact with eyes or skin, flush with copious amounts of
water for at least 15 minutes and seek medical attention.[8][9] If inhaled, move to fresh air.[9] If
ingested, do not induce vomiting and seek immediate medical attention.[9]

Spectroscopic Data

Spectroscopic data for diethyl pimelate, including 1H NMR, 13C NMR, and mass
spectrometry, are available in various databases such as the NIST WebBook and
ChemicalBook.[4][5][10] This data is crucial for the structural elucidation and purity assessment
of the compound. Researchers are encouraged to consult these resources for detailed spectral
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [wap.guidechem.com]

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1583745?utm_src=pdf-body
https://www.benchchem.com/product/b1583745?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-pimelate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-pimelate
https://www.chemicalbook.com/msds/diethyl-pimelate.pdf
https://pim-resources.coleparmer.com/sds/51491.pdf
https://www.chemicalbook.com/msds/diethyl-pimelate.pdf
https://pim-resources.coleparmer.com/sds/51491.pdf
https://www.chemicalbook.com/msds/diethyl-pimelate.pdf
https://pim-resources.coleparmer.com/sds/51491.pdf
https://pim-resources.coleparmer.com/sds/51491.pdf
https://pim-resources.coleparmer.com/sds/51491.pdf
https://www.benchchem.com/product/b1583745?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=2050-20-6
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2050206&Units=SI&Mask=200
https://www.chemicalbook.com/SpectrumEN_2050-20-6_13CNMR.htm
https://www.benchchem.com/product/b1583745?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/diethyl-pimelate-dic9811.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

2. Diethyl pimelate | C11H2004 | CID 16300 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 2050-20-6 CAS MSDS (Diethyl pimelate) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

4. Diethyl pimelate [webbook.nist.gov]

5. Diethyl pimelate [webbook.nist.gov]

6. CAS Common Chemistry [commonchemistry.cas.org]

7. Diethyl pimelate | lookchem [lookchem.com]

8. chemicalbook.com [chemicalbook.com]

9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

10. Diethyl pimelate(2050-20-6) 13C NMR spectrum [chemicalbook.com]

To cite this document: BenchChem. [Diethyl pimelate chemical properties and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583745#diethyl-pimelate-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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